2-amino-N-methyl-N-(pyridin-3-ylmethyl)acetamide dihydrochloride
Overview
Description
2-amino-N-methyl-N-(pyridin-3-ylmethyl)acetamide dihydrochloride, or AMPA-DHC, is a synthetic, water-soluble small molecule that is used in a variety of scientific research applications. It is a relatively new compound that has been used in a variety of scientific research applications, including cellular and molecular biology, biochemistry, and pharmacology. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for AMPA-DHC.
Scientific Research Applications
Synthesis and Chemical Reactions
Polymeric Coordination Complexes Formation : Acetamidine hydrochloride and derivatives undergo reactions to form mixtures of pyrimidine and piperidone derivatives, leading to polymeric coordination complexes with various metals. This indicates potential applications in materials science for the development of new polymers with specific properties (Klimova et al., 2013).
Nucleophilic Aromatic Substitution : The chemical behavior of 3-halo-4-aminopyridines towards acyl chlorides and triethylamine results in pyridin-4-yl α-substituted acetamide products. This process highlights its role in synthetic chemistry for creating novel compounds with potential pharmacological applications (Getlik et al., 2013).
Corrosion Inhibitors : Derivatives of 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide have been synthesized and shown to act as effective corrosion inhibitors. This suggests their application in industrial processes to protect metals against corrosion, enhancing the longevity and reliability of metal components (Yıldırım & Cetin, 2008).
Metal Complex Formation : New metal complexes with N2S2 tetradentate ligands have been synthesized, demonstrating the compound's utility in the preparation of coordination compounds. These complexes may have applications in catalysis, magnetic materials, and as models for studying metal-ligand interactions (Al-jeboori et al., 2010).
properties
IUPAC Name |
2-amino-N-methyl-N-(pyridin-3-ylmethyl)acetamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.2ClH/c1-12(9(13)5-10)7-8-3-2-4-11-6-8;;/h2-4,6H,5,7,10H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFUFDFDWAIHNRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CN=CC=C1)C(=O)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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